Cas no 110518-35-9 (Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate)

• Product Name: Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate
• CAS No: 110518-35-9
• MF: C₂₀H₄₀N₂O₃
• MW: 356.543206214905
• CID: 2660751
• PubChem ID: 20606569
• Update Time: 2025-04-21

Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

• N2-(1-Oxododecyl)-L-lysine ethyl ester
• Lle
• 110518-35-9
• SCHEMBL2436856
• Ethyl (2S)-6-amino-2-(dodecanoylamino)hexanoate

• Inchi： 1S/C20H40N2O3/c1-3-5-6-7-8-9-10-11-12-16-19(23)22-18(15-13-14-17-21)20(24)25-4-2/h18H,3-17,21H2,1-2H3,(H,22,23)/t18-/m0/s1
• InChI Key： RPNBRIPANZAVMF-SFHVURJKSA-N
• SMILES： O(CC)C([C@H](CCCCN)NC(CCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 356.30389314Da
• Monoisotopic Mass: 356.30389314Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 81.4Ų